N-(3-(benzofuran-2-yl)propyl)-3-chlorobenzamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-3-chlorobenzamide
• InChI: InChI=1S/C18H16ClNO2/c19-15-7-3-6-14(11-15)18(21)20-10-4-8-16-12-13-5-1-2-9-17(13)22-16/h1-3,5-7,9,11-12H,4,8,10H2,(H,20,21)
• InChI Key: CLSNZZIWXIVFTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)CCCNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClNO2
• Molecular Weight: 313.8 g/mol

Description

“N-(3-(benzofuran-2-yl)propyl)-3-chlorobenzamide” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are potential natural drug lead compounds.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran compounds have been developed and utilized as anticancer agents. A new one-pot synthesis of a benzofuran-fused N-heterocycle is achieved by AlCl3-mediated C–C followed by a C–O bond between 2,3-dichloropyrazine or a derivative thereof and phenol.

Scientific Research Applications

Antibacterial Activity

. . This compound, being a furan derivative, could potentially be used in the development of new antibacterial drugs.

Antimicrobial Drugs

The rise in drug resistance to clinically utilized anti-infectives has necessitated the search for new antimicrobial compounds. .

Anti-tumor Activity

. Therefore, this compound could potentially be used in the development of new anti-tumor drugs.

Anti-oxidative Activity

. This suggests that this compound could potentially be used in the development of drugs for conditions related to oxidative stress.

Anti-viral Activity

. This suggests that this compound could potentially be used in the development of new antiviral drugs.

Synthesis of Novel Heterocycles

. These novel heterocycles could potentially have a wide range of applications in various fields of scientific research.

Mechanism of Action

Target of Action

N-[3-(1-benzofuran-2-yl)propyl]-3-chlorobenzamide is a benzofuran derivative . Benzofuran compounds are known to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The primary targets of N-[3-(1-benzofuran-2-yl)propyl]-3-chlorobenzamide are sigma receptors . These receptors are unique proteins that have been shown to have high affinity for benzofuran-2-carboxamide ligands .

Mode of Action

The interaction of N-[3-(1-benzofuran-2-yl)propyl]-3-chlorobenzamide with its targets involves binding to the sigma-1 receptor . This binding is characterized by high affinity, with K(i) values ranging from 7.8 to 34nM

Biochemical Pathways

Benzofuran compounds are known to influence various biological activities, suggesting that they may affect multiple pathways

Result of Action

Benzofuran compounds are known to exhibit various biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide. They are potential natural drug lead compounds. The future research in this area will likely focus on the discovery of new drugs in the fields of drug invention and development.